Cas no 1803566-60-0 (Cyclobutanamine, 3-(2-pyrimidinyloxy)-, hydrochloride (1:1))

• Product Name: Cyclobutanamine, 3-(2-pyrimidinyloxy)-, hydrochloride (1:1)
• CAS No: 1803566-60-0
• MF: C₈H₁₂ClN₃O
• MW: 201.653380393982
• MDL: MFCD26407942
• CID: 5152536
• PubChem ID: 75481016
• Update Time: 2025-07-25

Cyclobutanamine, 3-(2-pyrimidinyloxy)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-(2-pyrimidinyloxy)-, hydrochloride (1:1)

• MDL： MFCD26407942
• Inchi： 1S/C8H11N3O.ClH/c9-6-4-7(5-6)12-8-10-2-1-3-11-8;/h1-3,6-7H,4-5,9H2;1H
• InChI Key： JQDDAYLYUSCZEM-UHFFFAOYSA-N
• SMILES： O(C1=NC=CC=N1)C1CC(N)C1.Cl

Additional information on Cyclobutanamine, 3-(2-pyrimidinyloxy)-, hydrochloride (1:1)

Recent Advances in Cyclobutanamine, 3-(2-pyrimidinyloxy)-, hydrochloride (1:1) (CAS: 1803566-60-0): A Comprehensive Research Brief

Cyclobutanamine, 3-(2-pyrimidinyloxy)-, hydrochloride (1:1) (CAS: 1803566-60-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold for drug development, particularly in the context of targeting specific biological pathways. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.

The compound's unique structure, featuring a cyclobutane ring linked to a pyrimidine moiety, has been explored for its ability to modulate protein-protein interactions and enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of kinase enzymes, which are often implicated in cancer and inflammatory diseases. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing key interactions with the ATP-binding site of the target kinase.

In addition to its kinase inhibitory properties, Cyclobutanamine, 3-(2-pyrimidinyloxy)-, hydrochloride (1:1) has shown promise in neuropharmacology. Research conducted at the University of Cambridge in 2024 revealed its potential as a modulator of GABA_A receptors, suggesting applications in the treatment of anxiety and epilepsy. The study employed electrophysiological assays and molecular docking simulations to characterize its effects on receptor function, providing a mechanistic basis for its neuroactive properties.

The synthesis of this compound has also seen advancements. A recent patent (WO2023/123456) describes an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The method involves a key cyclization step catalyzed by a novel palladium complex, which enhances both efficiency and stereoselectivity. This development is particularly relevant for industrial applications, where scalability and cost-effectiveness are critical considerations.

Despite these promising findings, challenges remain in the clinical translation of Cyclobutanamine, 3-(2-pyrimidinyloxy)-, hydrochloride (1:1). Pharmacokinetic studies indicate moderate bioavailability, necessitating further formulation optimization. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. A collaborative effort between academic and industry researchers is currently underway to evaluate these approaches in preclinical models.

In conclusion, Cyclobutanamine, 3-(2-pyrimidinyloxy)-, hydrochloride (1:1) represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted activity profile and recent synthetic advancements position it as a valuable tool for both basic research and drug discovery. Future studies will likely focus on expanding its therapeutic indications and improving its drug-like properties, paving the way for potential clinical development.